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Compound of Interest

Compound Name: YD23

Cat. No.: B15542338 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for YD23, a selective SMARCA2 PROTAC degrader. In the absence of a

specific Safety Data Sheet (SDS) for YD23, these procedures are based on established best

practices for the disposal of potent, hazardous research chemicals and Proteolysis Targeting

Chimeras (PROTACs).

Safety and Handling Data
As a potent research compound, YD23 should be handled with care. The following table

summarizes general safety and handling information applicable to this class of chemicals.
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Parameter Information Source

Chemical Name YD23 MedchemExpress

CAS Number 2951015-29-3
MedchemExpress, Sigma-

Aldrich[1][2]

Molecular Formula C38H39FN8O7 Sigma-Aldrich[2]

Hazards

Assumed to be potent and

hazardous. Handle with

appropriate personal protective

equipment. Specific hazards

would be detailed in a

compound-specific SDS.

General Laboratory Guidelines

Storage

Store in a sealed, compatible

container in a cool, dry, and

well-ventilated area.

General Laboratory Guidelines

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

Avoid mixing with incompatible

waste streams.

General Laboratory

Guidelines[3]

Experimental Protocols: Disposal of YD23
The disposal of YD23 must be managed through an approved hazardous waste program.

Under no circumstances should this chemical be disposed of down the drain or in general

trash[3][4][5].

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves when handling YD23 in any form (powder or in solution)[3].

2. Waste Segregation and Collection:

Solid Waste: Collect unused or waste YD23 powder in a clearly labeled, sealed container

designated for chemical waste. Avoid generating dust[3][6].
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Liquid Waste: Collect all solutions containing YD23 in a separate, labeled, and sealed waste

container. Do not mix with other incompatible waste streams[3][4]. Halogenated and non-

halogenated solvent wastes should be kept separate[4].

Contaminated Materials: Any materials that have come into contact with YD23, such as

pipette tips, tubes, gloves, and bench paper, must be considered contaminated and disposed

of as hazardous chemical waste[3].

3. Waste Container Labeling:

As soon as waste accumulation begins, the container must be labeled with a hazardous

waste tag[4][5].

The label must include the words "Hazardous Waste," the full chemical name (YD23), and

any known hazardous constituents of the waste stream[7].

4. Storage of Hazardous Waste:

Store hazardous waste in a designated Satellite Accumulation Area (SAA) at or near the

point of generation[7][8].

Waste containers must be kept closed at all times except when adding waste[4][5][8].

Secondary containment should be used to prevent spills from reaching drains[4][5].

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste[4][8].

5. Requesting Waste Pickup:

Once the waste container is full or ready for disposal, submit a request to your institution's

Environmental Health and Safety (EHS) or equivalent department for hazardous waste

collection[4]. Do not transport hazardous waste yourself[4][5].

6. Spill Management:

In the event of a spill, prevent further leakage or spreading.
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For liquid spills, absorb the material with a non-combustible absorbent material (e.g.,

vermiculite, sand, or earth)[3].

For solid spills, carefully sweep or scoop the material to avoid dust generation[3].

Collect all spill cleanup materials into a designated, sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) and then wash the

area thoroughly[3].

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of YD23.
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YD23 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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